N-(3,5-dimethylphenyl)-2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-methyl-5-(4-methylsulfonylphenyl)-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carboxamide
• InChI: InChI=1S/C28H25F3N2O3S/c1-17-12-18(2)14-22(13-17)32-27(34)25-16-26(20-8-10-24(11-9-20)37(4,35)36)33(19(25)3)23-7-5-6-21(15-23)28(29,30)31/h5-16H,1-4H3,(H,32,34)
• InChI Key: DUEKEVWDIKABAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(N(C(=C2)C3=CC=C(C=C3)S(=O)(=O)C)C4=CC=CC(=C4)C(F)(F)F)C)C
• Molecular Formula: C28H25F3N2O3S
• Molecular Weight: 526.6 g/mol

Description

The compound "N-(3,5-dimethylphenyl)-2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carboxamide" belongs to a class of organic molecules known for their diverse chemical and physical properties, which make them subjects of interest in materials science and medicinal chemistry. The compound's structure suggests it could exhibit unique reactivity and interactions due to the presence of multiple functional groups such as methylsulfonyl, trifluoromethyl, and carboxamide.

Synthesis Analysis

Synthesis of complex organic molecules often involves multi-step chemical reactions. For instance, the creation of polyamides through direct polycondensation reactions demonstrates the type of synthetic strategies that might be applied to produce compounds with similar structural motifs (Faghihi & Mozaffari, 2008). The synthesis of such compounds typically requires careful selection of reagents and conditions to promote desired bond formation while minimizing side reactions.

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and NMR spectroscopy, plays a critical role in confirming the identity and purity of synthesized compounds. The molecular geometry and electronic distribution within molecules like N-phenylsulfonyl-1H-pyrrole derivatives have been studied to understand their interactions and reactivity patterns (Gogliotti et al., 2016).

Chemical Reactions and Properties

The functional groups present in the compound's structure, such as carboxamide, methylsulfonyl, and trifluoromethyl, influence its chemical reactivity. These groups can participate in various chemical reactions, including nucleophilic substitutions and addition reactions, which are essential for further modifications of the molecule or for its interactions with biological targets.

Physical Properties Analysis

Physical properties like solubility, melting point, and crystallinity are influenced by the molecular structure. Compounds containing sulfonyl and carboxamide groups, for example, tend to have enhanced solubility in polar solvents due to their ability to form hydrogen bonds (Liu et al., 2016). The presence of trifluoromethyl groups can affect the compound's volatility and hydrophobicity.

Scientific Research Applications

Synthesis and Characterization of Polymeric Materials

Poly(arylene ether sulfone amide)s Synthesis

Methyl-substituted or unsubstituted aromatic dicarboxylic acids and diamines containing ether and sulfone linkages were used to prepare aromatic polyamides. These polymers exhibit a range of thermal stability and solubility properties, making them suitable for creating transparent, flexible, and tough films (Hsiao & Huang, 1997).

Development of Polyamides and Poly(amide-imide)s

The research focused on polycondensation reactions involving aromatic dicarboxylic acids and diamines to produce polyamides and poly(amide-imide)s. These materials, characterized by their solubility in aprotic polar solvents and high thermal stability, hold potential for advanced material applications (Saxena et al., 2003).

Aromatic Polyamides Based on Ether-Sulfone-Dicarboxylic Acids

This study synthesized aromatic polyamides through the direct polycondensation of dicarboxylic acids with aromatic diamines. The resulting polymers demonstrated excellent solubility, thermal stability, and the ability to form transparent and tough films, underscoring their utility in high-performance applications (Hsiao & Huang, 1997).

Fluorinated Polyamides with Pyridine and Sulfone Moieties

A study on the synthesis of fluorinated polyamides incorporating pyridine and sulfone moieties highlighted the production of amorphous polymers with low dielectric constants, high thermal stability, and excellent mechanical properties. These characteristics suggest their potential use in electronic applications (Liu et al., 2013).

Novel Perfluorononenyloxy Group Containing Aromatic Polyamides

This research synthesized aromatic polyamides containing perfluorononenyloxy groups, showing significant thermal stability and low moisture absorption. Such materials are promising for creating advanced films with good mechanical properties (Wang & Yang, 1997).